Cas no 1256346-32-3 (Trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid)

• Product Name: Trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid
• CAS No: 1256346-32-3
• MF: C₁₅H₂₇BO₂
• MW: 250.184684991837
• MDL: MFCD28977315
• CID: 2184270
• Update Time: 2026-04-28

Trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid Chemical and Physical Properties

Names and Identifiers

• Trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid

• MDL： MFCD28977315

Additional information on Trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid

Trans-(4-Propylcyclohexyl)cyclohex-1-enylboronic Acid (CAS No. 1256346-32-3): A Comprehensive Overview

Trans-(4-Propylcyclohexyl)cyclohex-1-enylboronic acid (CAS No. 1256346-32-3) is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This boronic acid derivative is characterized by its unique cyclic structure and the presence of a propyl substituent, which imparts distinct chemical and physical properties. In this comprehensive overview, we will delve into the structure, synthesis, applications, and recent advancements related to this compound.

Structure and Properties

The molecular structure of trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid is defined by a cyclohexene ring substituted with a boronic acid group and a 4-propylcyclohexyl moiety. The trans configuration of the cyclohexene ring is crucial for its reactivity and stability. The presence of the boronic acid group makes it an excellent ligand for various transition metal-catalyzed reactions, particularly in Suzuki-Miyaura coupling reactions. This compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for a wide range of synthetic applications.

Synthesis

The synthesis of trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid typically involves several steps, starting from readily available starting materials. One common approach is the palladium-catalyzed hydroboration of a cyclohexene derivative followed by oxidation to form the boronic acid. The specific synthetic route can be tailored to optimize yield and purity, depending on the intended application. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

Applications in Organic Synthesis

Trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid has found extensive use in organic synthesis due to its reactivity as a boronic acid derivative. It serves as a key building block in Suzuki-Miyaura coupling reactions, which are widely employed for the formation of carbon-carbon bonds. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials with unique properties. The high functional group tolerance and mild reaction conditions make this compound an attractive choice for synthetic chemists.

Pharmaceutical Applications

In the pharmaceutical industry, trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid has shown promise as an intermediate in the synthesis of various drug candidates. Its ability to participate in selective coupling reactions allows for the construction of complex molecular architectures with high stereochemical control. Recent studies have explored its potential in the development of novel therapeutic agents targeting specific biological pathways. For example, derivatives of this compound have been investigated for their anti-inflammatory and anti-cancer properties.

Materials Science Applications

Beyond its role in organic synthesis and pharmaceuticals, trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid has also found applications in materials science. Its unique structure and reactivity make it suitable for the preparation of functional polymers and coatings with enhanced mechanical and thermal properties. Researchers have utilized this compound to develop new materials with improved adhesion, durability, and biocompatibility, opening up new possibilities in fields such as biomedical engineering and advanced manufacturing.

Recent Research Advancements

The ongoing research on trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid continues to uncover new insights into its properties and potential applications. Recent studies have focused on optimizing synthetic methods to achieve higher yields and purities, as well as exploring novel catalytic systems that can enhance its reactivity in various transformations. Additionally, computational methods have been employed to predict the behavior of this compound under different reaction conditions, providing valuable guidance for experimental design.

In conclusion, trans-(4-propylcyclohexyl)cyclohex-1-enylboronic acid (CAS No. 1256346-32-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As research continues to advance, we can expect to see even more innovative applications of this compound in the future.